N-(3-chlorophenyl)-3-(4-nitrophenyl)acrylamide

• IUPAC Name: (E)-N-(3-chlorophenyl)-3-(4-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C15H11ClN2O3/c16-12-2-1-3-13(10-12)17-15(19)9-6-11-4-7-14(8-5-11)18(20)21/h1-10H,(H,17,19)/b9-6+
• InChI Key: YNGKMXYQOOLMRW-RMKNXTFCSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)NC(=O)C=CC2=CC=C(C=C2)[N+](=O)[O-]
• Isomeric SMILES: C1=CC(=CC(=C1)Cl)NC(=O)/C=C/C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C15H11ClN2O3
• Molecular Weight: 302.71 g/mol

Description

N-(3-chlorophenyl)-3-(4-nitrophenyl)acrylamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of acrylamide derivatives and exhibits a wide range of biological activities.

Mechanism of Action

The mechanism of action of N-(3-chlorophenyl)-3-(4-nitrophenyl)acrylamide is not fully understood. However, it is believed to act by inhibiting the activity of enzymes, such as acetylcholinesterase, butyrylcholinesterase, and tyrosinase. It also exhibits antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation.
Biochemical and Physiological Effects:
N-(3-chlorophenyl)-3-(4-nitrophenyl)acrylamide has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the activity of acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in the concentration of acetylcholine, which results in improved cognitive function. It also inhibits the activity of butyrylcholinesterase, which is involved in the metabolism of acetylcholine. This inhibition leads to an increase in the concentration of acetylcholine, which results in improved muscle function. It also inhibits the activity of tyrosinase, which is involved in the production of melanin. This inhibition leads to a decrease in the production of melanin, which results in skin whitening.

Advantages and Limitations for Lab Experiments

N-(3-chlorophenyl)-3-(4-nitrophenyl)acrylamide has several advantages for lab experiments. It exhibits a wide range of biological activities, which makes it a potential candidate for drug development. It is also easy to synthesize and purify, which makes it readily available for research. However, it also has some limitations. It is toxic and should be handled with care. It also has low solubility in water, which limits its application in aqueous systems.

Future Directions

There are several future directions for N-(3-chlorophenyl)-3-(4-nitrophenyl)acrylamide. It can be further studied for its potential applications in drug development. It can also be modified to improve its solubility and reduce its toxicity. Its mechanism of action can be further elucidated to understand its biological activities better. It can also be studied for its potential applications in other areas, such as cosmetics and agriculture.
Conclusion:
N-(3-chlorophenyl)-3-(4-nitrophenyl)acrylamide is a chemical compound that exhibits a wide range of biological activities. It has been extensively studied for its potential applications in scientific research, including drug development. Its mechanism of action is not fully understood, but it is believed to act by inhibiting the activity of enzymes and exhibiting antioxidant activity. It has several advantages for lab experiments, but it also has some limitations. There are several future directions for N-(3-chlorophenyl)-3-(4-nitrophenyl)acrylamide, including drug development, modification to improve its solubility and reduce its toxicity, and studying its potential applications in other areas.

Synthesis Methods

N-(3-chlorophenyl)-3-(4-nitrophenyl)acrylamide can be synthesized by reacting 3-chloroaniline and 4-nitrobenzaldehyde with acryloyl chloride in the presence of a base. The reaction proceeds through a nucleophilic substitution mechanism, and the product is obtained as a yellow crystalline solid. The purity of the product can be confirmed by various analytical techniques such as NMR spectroscopy, mass spectrometry, and elemental analysis.

Scientific Research Applications

N-(3-chlorophenyl)-3-(4-nitrophenyl)acrylamide has been extensively studied for its potential applications in scientific research. It exhibits a wide range of biological activities, including inhibition of various enzymes, such as acetylcholinesterase, butyrylcholinesterase, and tyrosinase. It also has anti-inflammatory, antioxidant, and antitumor properties. These biological activities make it a potential candidate for drug development.